3,5-dimethoxy-N-(4-(2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[4-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18F3N3O4S/c1-30-16-7-12(8-17(10-16)31-2)19(29)27-20-26-15(11-32-20)9-18(28)25-14-5-3-13(4-6-14)21(22,23)24/h3-8,10-11H,9H2,1-2H3,(H,25,28)(H,26,27,29)
• InChI Key: KDAYFBUVWKQFEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(F)(F)F)OC
• Molecular Formula: C21H18F3N3O4S
• Molecular Weight: 465.4 g/mol

Description

The compound is an organic molecule with several functional groups, including a benzamide group, a thiazole group, and a trifluoromethyl group. These groups suggest that the compound may have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, includes a benzene ring (indicated by the “benzamide” portion of the name), a thiazole ring (a five-membered ring containing nitrogen and sulfur), and a trifluoromethyl group (a carbon atom bonded to three fluorine atoms).

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have been investigated for their antiviral potential. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives, such as:

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Other Biological Activities

Indole derivatives are also associated with:

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s not possible to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical compound, future research could involve further testing its efficacy and safety, possibly in preclinical and clinical trials.